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Compound of Interest

Compound Name: 8-Bromooct-1-yne

Cat. No.: B1626143

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive analysis of the Material Safety Data
Sheet (MSDS) for 8-Bromooct-1-yne (CAS No: 81216-13-9). The following sections detail the
material's properties, hazards, safety protocols, and handling procedures to ensure its safe and
effective use in a laboratory setting. All quantitative data has been summarized for clarity, and
key safety workflows are visualized to provide an at-a-glance understanding of critical
procedures.

Chemical and Physical Properties

8-Bromooct-1-yne is a liquid organic compound utilized in a variety of chemical syntheses.[1]
A summary of its key physical and chemical properties is presented below.
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Property Value Source
Molecular Formula C8H13Br [1112]
Molecular Weight 189.09 g/mol [1][2]
Appearance Colorless to light yellow liquid
- _ 92 °C @ 24 mmHg201.5 +
Boiling Point )
23.0 °C (Predicted)
) 1.193 g/cm31.200 + 0.06 g/cm?
Density .
(Predicted)
Flash Point 78°C/172.4 °F

Storage Temperature

2-8°C, stored under nitrogen

Purity

=295% - 98%

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 8-Bromooct-1-yne is classified as a hazardous substance. The primary hazards are

outlined in the table below.

Hazard
Classification

Category GHS

Code Description

Flammable liquids H227 Combustible liquid
Skin
) o H315 Causes skin irritation
Corrosion/Irritation
Serious Eye Causes serious eye
o H319 N
Damage/Eye Irritation irritation
Specific target organ _
o . May cause respiratory
toxicity — single H335 T
Irritation
exposure
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Signal Word: Warning
Hazard Pictogram:

walt text

Safe Handling and Storage

Proper handling and storage of 8-Bromooct-1-yne are crucial to minimize exposure and
ensure laboratory safety.

Personal Protective Equipment (PPE) and Engineering
Controls

A detailed workflow for donning appropriate PPE and ensuring proper engineering controls is
outlined below.

Click to download full resolution via product page

Personal Protective Equipment and Handling Workflow.

Storage Requirements

Store containers in a dry, cool, and well-ventilated place. Keep containers tightly closed and
store under an inert atmosphere, such as nitrogen. It is recommended to store at temperatures
between 2-8°C. Keep away from heat, sparks, and open flames.

First Aid Measures
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In the event of exposure, immediate and appropriate first aid is critical. The following diagram

illustrates the recommended first aid procedures.

Exposure Type

[h.] [Skmc,m] [yc] [mg EEEEEE ]
f

l Immediate Action

Rinse cautiously with water for several minutes.
Move to Fresh Air. Wash off immediately with plenty of soap and water for at least 15 minutes. Remove contact lenses, if present and easy to do. Clean mouth with water and drink plenty of water afterwards,
If not breathing, give arificial respiration. Remove contaminated clothing
Continue rinsing for at least 15 minutes.

1 ‘
i Medical Attention L

[Get medical if you feel unwell or if iritation persists. ]

Click to download full resolution via product page
First Aid Procedures for 8-Bromooct-1-yne Exposure.

Fire-Fighting Measures

8-Bromooct-1-yne is a combustible liquid. In case of a fire, the following measures should be

taken.

o Suitable Extinguishing Media: Use CO2, dry chemical, or foam. Water mist may be used to

cool closed containers.

» Specific Hazards: Containers may explode when heated. Hazardous combustion products
include carbon monoxide (CO), carbon dioxide (CO2), and hydrogen bromide.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1626143?utm_src=pdf-body-img
https://www.benchchem.com/product/b1626143?utm_src=pdf-body
https://www.benchchem.com/product/b1626143?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1626143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.

Toxicological and Ecological Information
Toxicological Information

The toxicological properties of 8-Bromooct-1-yne have not been fully investigated. However, it
is known to cause skin and serious eye irritation, as well as respiratory irritation. Symptoms of
overexposure may include headache, dizziness, tiredness, nausea, and vomiting. There is no
information available regarding mutagenic, reproductive, or developmental effects.

Ecological Information

Information on the ecological effects of 8-Bromooct-1-yne is limited. It is advised not to empty
this chemical into drains.

Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste. Disposal of 8-Bromooct-1-yne and its containers must be in accordance
with local, regional, and national hazardous waste regulations. Dispose of contents/container to
an approved waste disposal plant.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 8-Bromooct-1-yne are not
publicly available in the reviewed safety data sheets. The consensus from the available
documentation is that the toxicological properties have not been fully investigated. Researchers
should handle this compound with the caution appropriate for a substance with incomplete
toxicological data.

This guide is intended for informational purposes only and should not be used as a substitute
for a comprehensive review of the official Material Safety Data Sheet provided by the supplier.
Always consult the most current MSDS for your specific product before handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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